Cas no 10018-08-3 (D-Ribose,(4-bromophenyl)hydrazone (9CI))

• Product Name: D-Ribose,(4-bromophenyl)hydrazone (9CI)
• CAS No: 10018-08-3
• MF: C₁₁H₁₅BrN₂O₄
• MW: 319.151802301407
• CID: 140770
• PubChem ID: 6278235
• Update Time: 2025-04-19

D-Ribose,(4-bromophenyl)hydrazone (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ribose,(4-bromophenyl)hydrazone (9CI)
• 5-[(4-bromophenyl)hydrazinylidene]pentane-1,2,3,4-tetrol
• (-)-(3aR,4R
• (3aR,6R,6aR)-2,2-dimethyl-6-hydroxymethyltetrahydro-2H-furo[3,4-d]-1,3-dioxol-4-ol
• 2-O,3-O-(1-Methylethylidene)-D-ribofuranose
• 2-O,3-O-Isopropylidene-D-ribo-pentofuranose
• Aldehydo-D-ribose-p-bromphenylhydrazon
• D-ribose 5'-phosphate
• D-ribose 5-phosphate
• D-Ribose-5-phosphat
• D-ribose-5-phosphate
• D-Ribose-p-bromphenylhydrazon
• Ribose phosphate
• S,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• NSC170248
• 10018-08-3
• Ribose p-bromophenylhydrazone
• KWFJWAUOOLTXGU-ACAGNQJTSA-N
• NSC-170248

• Inchi： 1S/C11H15BrN2O4/c12-7-1-3-8(4-2-7)14-13-5-9(16)11(18)10(17)6-15/h1-5,9-11,14-18H,6H2/b13-5-
• InChI Key： KWFJWAUOOLTXGU-ACAGNQJTSA-N
• SMILES： BrC1C=CC(=CC=1)N/N=C\C(C(C(CO)O)O)O

Computed Properties

• Exact Mass: 318.02155
• Monoisotopic Mass: 318.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.31
• LogP: -0.00520